2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H18ClN3O3S/c1-15-7-5-6-10-19(15)24-21(27)14-26-25-22(16-8-3-2-4-9-16)18-13-17(23)11-12-20(18)30(26,28)29/h2-13H,14H2,1H3,(H,24,27)
• InChI Key: LZPCYINMNMJAIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol

Description

2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C22H18ClN3O3S and its molecular weight is 439.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Derivatives bearing heterocyclic ring systems related to the mentioned compound were synthesized and evaluated for their antitumor activity. These compounds were tested in vitro against human tumor cell lines derived from various neoplastic diseases. Compounds showed considerable anticancer activity against some cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Metabolism of Chloroacetamide Herbicides

Studies on chloroacetamide herbicides, structurally related to the query compound, have investigated their metabolism in human and rat liver microsomes. These herbicides, including derivatives of chloroacetamide, have shown carcinogenic potential in rats, and their metabolism involves a complex activation pathway leading to DNA-reactive products. This research is crucial for understanding the toxicological aspects and safety profiles of such compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

Photovoltaic Efficiency and Ligand-Protein Interactions

Some bioactive benzothiazolinone acetamide analogs, closely related to the compound , have been synthesized and studied for their photochemical, thermochemical properties, and potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibited good light harvesting efficiency and were also evaluated for their interactions with biological targets, suggesting their versatility in both renewable energy and biomedical research (Mary et al., 2020).

Antioxidant Studies

Research has been conducted on N-substituted benzyl/phenyl acetamides with a pyrazolo[4,3-c][1,2]benzothiazin ring system for their antioxidant activities. These studies are vital for understanding the compound's potential in combating oxidative stress-related diseases (Ahmad et al., 2012).

Drug Discovery and Environmental Chemistry

The compound's structural analogs have been explored for their potential as analgesic and antipyretic agents, highlighting the broader implications of such chemical structures in drug design and discovery. Additionally, studies on soil properties' influence on the efficacy and mobility of chloroacetamide herbicides provide insights into environmental safety and agricultural practices (Reddy, Reddy, & Dubey, 2014).